Cas no 1804673-52-6 (Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate)

• Product Name: Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate
• CAS No: 1804673-52-6
• MF: C₈H₅BrF₂N₂O₄
• MW: 311.037108182907
• CID: 4865090
• Update Time: 2025-10-29

Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate

• Inchi： 1S/C8H5BrF2N2O4/c1-17-8(14)5-3(9)2-4(13(15)16)6(12-5)7(10)11/h2,7H,1H3
• InChI Key： KLEIOZBLZAGDMT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate

Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS No. 1804673-52-6): An Overview

Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS No. 1804673-52-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its potential applications in the development of novel therapeutic agents.

The molecular formula of Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate is C₁₁H₈BrF₂N₂O₄, and it has a molecular weight of approximately 340.08 g/mol. The presence of bromine, difluoromethyl, and nitro groups in its structure confers unique chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the development of novel pyridine derivatives has been a focal point in medicinal chemistry due to their diverse biological activities. Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate is one such derivative that has shown promise in several areas of research. For instance, studies have demonstrated its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties.

The bromine atom in the structure of Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate provides a handle for further functionalization, allowing for the introduction of various substituents to modulate the compound's biological activity. This flexibility is particularly valuable in drug discovery, where fine-tuning the properties of lead compounds is crucial for optimizing their therapeutic potential.

The difluoromethyl group is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, which are essential for developing drugs with better bioavailability and longer half-lives. The presence of this group in Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate suggests that it may serve as a valuable scaffold for designing drugs with improved pharmacological properties.

The nitro group in the structure imparts additional reactivity and can be reduced to an amino group under appropriate conditions. This transformation is often used in synthetic routes to access a wide range of biologically active compounds. For example, the reduction of the nitro group to an amino group can lead to the formation of compounds with enhanced binding affinity to specific protein targets, making them more effective as therapeutic agents.

Recent research has also explored the use of Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate as a building block in the synthesis of multi-target-directed ligands (MTDLs). MTDLs are designed to interact with multiple biological targets simultaneously, offering a more comprehensive approach to treating complex diseases such as Alzheimer's disease and cancer. The ability to incorporate multiple functional groups into a single molecule makes Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate an ideal candidate for such applications.

In addition to its potential as a drug intermediate, Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate has been studied for its role in probing biological pathways and mechanisms. For instance, it has been used as a tool compound to investigate the role of specific enzymes and receptors in various physiological processes. The insights gained from these studies can inform the design of more targeted and effective therapeutic interventions.

The synthesis of Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate typically involves multistep reactions that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic and industrial settings. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metallation have been particularly useful in streamlining the synthesis process.

In conclusion, Methyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylate (CAS No. 1804673-52-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with improved pharmacological properties. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further solidifying its importance in the field.